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Compound of Interest

Compound Name: 4-Methylbenzofuran

CAS No.: 5670-23-5

Cat. No.: B3053873

Get Quote

Executive Summary & Risk Profile
4-Methylbenzofuran (CAS: 17059-52-8) is a bicyclic aromatic heterocycle used primarily as an

intermediate in organic synthesis and flavor/fragrance applications.[1][2][3][4][5][6] While often

treated casually due to its organoleptic uses, it presents distinct chemical hazards in its

concentrated (neat) form.

Critical Hazard Classifications (GHS):

Flammable Liquid (Category 3/4): Flash point is approximately 70-80°C (variable by source),

classifying it as a combustible liquid (H226/H227).[1]

Health Hazard (Chronic): Suspected carcinogen (H351) and potential for specific target

organ toxicity (Liver - H373).[1]

Irritant (Acute): Causes skin (H315), eye (H319), and respiratory tract irritation (H335).

Operational Directive: Treat all neat transfers as a potential carcinogen exposure risk. Do not

rely on odor thresholds for safety warnings.[6][7]
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Personal Protective Equipment (PPE) Matrix
The lipophilic nature of benzofurans allows them to permeate standard nitrile gloves rapidly

upon direct contact. The following PPE standards are non-negotiable for handling neat stock

solutions (>95% purity).

Hand Protection: The "Barrier-Dexterity" Protocol
Do not use single-layer nitrile gloves for prolonged handling of the neat liquid.[1] Aromatic

ethers can swell and permeate nitrile rubber.

Layer Material Thickness Function

Inner
Nitrile (Accelerator-

Free)
4-5 mil (0.10mm)

Provides dexterity and

protects skin from

perspiration/inner

contamination.[1]

Outer
Silver Shield® /

Laminate
Multi-layer

Critical Barrier.

Provides >4-hour

breakthrough time

against aromatic

hydrocarbons.[1]

Mandatory for spill

cleanup or handling

>100mL.

Alt. Outer High-Grade Nitrile >8 mil (0.20mm)

Acceptable only for

incidental splash

protection during

micropipetting.[1]

Change immediately

upon contact.

Respiratory & Eye Protection[1][3][6][8]
Primary Control: All open-vessel operations must occur within a certified Chemical Fume

Hood (Face velocity: 80–100 fpm).[1]
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Eye Protection: Chemical Splash Goggles (ANSI Z87.1) are required.[5][7][8][9] Safety

glasses are insufficient due to the vapor irritation potential (H319).

Respiratory Backup: If fume hood containment is breached or unavailable (e.g., equipment

maintenance), use a half-face respirator with Organic Vapor (OV) cartridges (Black label).[1]

Operational Protocols
Workflow Logic: PPE Selection
The following decision logic dictates the required safety gear based on the state of the

chemical.

Start: Handling 4-Methylbenzofuran

Physical State?

Volume / Condition?

Liquid (Neat)

LEVEL 1: Standard
(Lab Coat, Splash Goggles, 

Double Nitrile Gloves)

Dilute Solution (<1%)

< 1 mL (Closed Transfer)

LEVEL 2: High Risk
(Tyvek Sleeves, Laminate Gloves, 

Fume Hood MANDATORY)

> 1 mL or Heating

LEVEL 3: Critical
(Full Face Respirator (OV), 
Silver Shield Gloves, Apron)

Spill / Aerosol Generation

Click to download full resolution via product page

Figure 1: PPE Decision Logic based on volume and physical state.[2][5][6][10] Note that

heating the substance significantly increases vapor pressure, escalating risk to Level 2.

Safe Weighing & Transfer Technique
Objective: Prevent vapor release and cross-contamination during aliquot preparation.
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Preparation: Place a disposable absorbent mat (bench protector) inside the fume hood.

Double Glove: Don inner nitrile gloves, then outer laminate or thick nitrile gloves.

Vapor Trap: Do not weigh the neat liquid on an open balance outside the hood.

Method A (Tare): Tare a vial with a septum cap. Inject liquid through septum inside the

hood. Weigh the closed vial.

Method B (Difference): If using a pipette, dispense inside the hood into a pre-weighed

container. Cap immediately before moving to the balance.

Decontamination: Wipe the exterior of the stock bottle with a Kimwipe dampened in ethanol

before returning it to storage. Dispose of the Kimwipe as solid hazardous waste.

Emergency Response & Disposal
Spill Response Workflow
In the event of a spill (>5 mL) outside the fume hood, evacuate the immediate area.

Spill Detected 1. Isolate Area
(Alert personnel)

2. Don PPE
(Resp + Laminate Gloves)

3. Absorb
(Polypropylene Pads)

4. Decontaminate
(Soap/Water Wash)

5. Disposal
(Seal in HazBag)

Click to download full resolution via product page

Figure 2: Immediate response workflow for neat 4-Methylbenzofuran spills.

Waste Disposal[1][3][11]
Classification: Hazardous Organic Waste (Non-Halogenated).

Segregation: Keep separate from strong oxidizers (e.g., nitric acid, peroxides) as

benzofurans can react vigorously with oxidizing agents.

Container: Collect in amber glass or HDPE containers. Do not use polystyrene, which may

be dissolved by aromatic residues.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Standard Operating Procedure: Safe Handling of 4-
Methylbenzofuran]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3053873/docs#standard-operating-procedure-safe-
handling-of-4-methylbenzofuran]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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